
Navigating the Nomenclature of 3-
Aminocrotononitrile: A Guide for Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Aminocrotononitrile

Cat. No.: B3429717 Get Quote

An In-depth Technical Guide to the Synonyms, Alternative Names, and Identifiers of a Versatile

Chemical Intermediate

For researchers, scientists, and professionals in drug development, precision in chemical

identification is paramount. This guide provides a comprehensive overview of the various

synonyms and alternative names for 3-Aminocrotononitrile, a key building block in organic

synthesis. Understanding its diverse nomenclature is crucial for accurate literature searches,

unambiguous communication, and effective procurement.

Introduction to a Versatile Building Block
3-Aminocrotononitrile is a chemical compound that serves as a valuable intermediate in the

synthesis of a wide range of heterocyclic compounds, including pyridines and pyrimidines.[1][2]

Its utility extends to the pharmaceutical, agrochemical, and dye industries.[2][3] The presence

of both an amino and a nitrile functional group imparts a unique reactivity profile, allowing it to

participate in various chemical transformations.[4]

A Multifaceted Identity: Synonyms and Systematic
Names
The complexity of chemical nomenclature, evolving naming conventions, and the compound's

structural isomers have led to a variety of names for 3-Aminocrotononitrile. This section aims

to demystify these variations.
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The most commonly encountered synonym is 3-Amino-2-butenenitrile.[3][5] This name

provides a more descriptive representation of its chemical structure. Another frequently used

trivial name is Diacetonitrile.[5] Other notable synonyms include β-Aminocrotononitrile (beta-

Aminocrotononitrile) and 3-Iminobutyronitrile.[2][6]

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-

aminobut-2-enenitrile.[7] Due to the presence of a double bond, 3-Aminocrotononitrile can

exist as geometric isomers, specifically the (E) and (Z) (or cis and trans) forms.[4][8] This is

sometimes specified in the nomenclature, such as (2Z)-3-aminobut-2-enenitrile.[9][10]

A comprehensive list of synonyms and identifiers is provided in the table below for easy

reference.

Type of Name/Identifier Value Source(s)

Primary Name 3-Aminocrotononitrile [2][7]

Systematic Name (IUPAC) 3-aminobut-2-enenitrile [7]

Common Synonyms 3-Amino-2-butenenitrile [3][5]

Diacetonitrile [5]

β-Aminocrotononitrile [6][11][12]

3-Iminobutyronitrile [2][5]

Other Alternative Names 3-Amino-crotonsäurenitril [13]

3-Amino-3-methylacrylonitrile [4][14]

(2Z)-3-Amino-2-butenenitrile [9]

CAS Registry Number 1118-61-2 [5][6]

Molecular Formula C4H6N2 [5][6][7]

PubChem CID 70699 [7]

EC Number 214-266-2

Beilstein/REAXYS Number 1719815
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Visualizing the Nomenclature Landscape
To illustrate the relationship between the primary name and its most common synonyms, the

following diagram provides a clear visual representation.
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Caption: Relationship between the primary name and key synonyms.

Experimental and Handling Considerations
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3-Aminocrotononitrile is typically a yellowish solid or flakes.[1] It is soluble in water and

ethanol.[1][2] When handling this compound, it is important to consult the safety data sheet

(SDS) as it is classified as harmful if swallowed and toxic in contact with skin.[2] Appropriate

personal protective equipment, including gloves and eye protection, should be used.

Conclusion
A thorough understanding of the various names and identifiers for 3-Aminocrotononitrile is

essential for any scientist working with this versatile chemical. By familiarizing themselves with

its synonyms, from the systematic to the trivial, researchers can navigate the scientific literature

with greater accuracy and confidence, fostering clearer communication and advancing their

research and development efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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